Cas no 143924-44-1 (2-Piperidin-2-ylpyridine Dihydrochloride)

• Product Name: 2-Piperidin-2-ylpyridine Dihydrochloride
• CAS No: 143924-44-1
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• MDL: MFCD08461227
• CID: 1027653
• PubChem ID: 17389506
• Update Time: 2025-11-01

2-Piperidin-2-ylpyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-2-yl)pyridine dihydrochloride
• 2-(2-Piperidinyl)pyridine dihydrochloride
• EN300-6501653
• MFCD08461227
• AKOS005143980
• 2-piperidin-2-ylpyridine 2hcl
• AM802828
• 2-Piperidin-2-ylpyridine dihydrochloride, AldrichCPR
• Pyridine, 2-(2-piperidinyl)-, hydrochloride (1:2)
• 2-Piperidin-2-ylpyridine diHCl
• 143924-44-1
• AS-39534
• CS-0213258
• 2-(Piperidin-2-yl)pyridine 2HCl
• 2-piperidin-2-ylpyridine;dihydrochloride
• 2-piperidin-2-ylpyridine dihydrochloride
• DB-337791
• 2-(2-Piperidyl)pyridine Dihydrochloride
• SY226920
• 2-Piperidin-2-ylpyridine Dihydrochloride

• MDL： MFCD08461227
• Inchi： 1S/C10H14N2.2ClH/c1-3-7-11-9(5-1)10-6-2-4-8-12-10;;/h1,3,5,7,10,12H,2,4,6,8H2;2*1H
• InChI Key： KZCMOLSHRLXFRS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1C=CC=CN=1

Computed Properties

• Exact Mass: 234.0690539g/mol
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Piperidin-2-ylpyridine Dihydrochloride

Introduction to 2-Piperidin-2-ylpyridine Dihydrochloride (CAS No. 143924-44-1)

2-Piperidin-2-ylpyridine Dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 143924-44-1, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic amines, characterized by its fused piperidine and pyridine rings, which contribute to its unique chemical and biological properties. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile intermediate in drug synthesis and a valuable tool in medicinal chemistry.

The structural motif of 2-piperidin-2-ylpyridine Dihydrochloride positions it as a key scaffold in the development of various therapeutic agents. The piperidine ring is known for its ability to mimic the binding pockets of enzymes and receptors, while the pyridine moiety introduces additional hydrogen bonding capabilities. This dual functionality has been exploited in the design of small-molecule inhibitors targeting a wide range of biological pathways.

In recent years, 2-piperidin-2-ylpyridine Dihydrochloride has garnered attention for its role in the synthesis of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. Researchers have leveraged its structural features to develop molecules that interact with targets such as kinases, GPCRs (G-protein coupled receptors), and ion channels. The dihydrochloride salt form, in particular, has been found to improve the pharmacokinetic properties of these derivatives, including enhanced bioavailability and stability.

One of the most compelling aspects of 2-piperidin-2-ylpyridine Dihydrochloride is its versatility as a building block. Medicinal chemists have utilized this compound to generate libraries of derivatives for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The introduction of various substituents at the piperidine and pyridine positions has led to the discovery of several lead compounds with promising preclinical profiles.

Recent studies have highlighted the utility of 2-piperidin-2-ylpyridine Dihydrochloride in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By designing analogs of 2-piperidin-2-ylpyridine Dihydrochloride that target specific kinase domains, researchers have identified inhibitors with high selectivity and potency. For instance, derivatives targeting tyrosine kinases have shown preclinical activity against tumor models, demonstrating the therapeutic potential of this scaffold.

The anti-inflammatory applications of 2-piperidin-2-ylpyridine Dihydrochloride have also been explored. Inflammatory processes are mediated by complex signaling cascades involving various enzymes and receptors. Compounds derived from 2-piperidin-2-ylpyridine Dihydrochloride have been investigated for their ability to modulate inflammatory responses by inhibiting key mediators such as COX (cyclooxygenase) enzymes and cytokine receptors. Preliminary findings suggest that certain derivatives exhibit anti-inflammatory effects comparable to existing therapeutics while offering potential advantages in terms of selectivity and side effect profiles.

The neuroprotective potential of 2-piperidin-2-ylpyridine Dihydrochloride has not been overlooked either. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive loss of neuronal function, often linked to oxidative stress and inflammation. Researchers have synthesized derivatives of 2-piperidin-2-ylpyridine Dihydrochloride that exhibit antioxidant and anti-inflammatory properties, suggesting their potential as neuroprotective agents. Animal models have shown promising results, indicating that these compounds may slow down disease progression and mitigate cognitive decline.

The synthesis of 2-piperidin-2-ylpyridine Dihydrochloride itself is an area of active research. Efficient synthetic routes are crucial for both academic investigations and industrial-scale production. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the preparation of this compound. These advancements not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical for developing biologically active molecules.

The pharmacological evaluation of 2-piperidin-2-ylpyridine Dihydrochloride derivatives involves rigorous testing across multiple models to assess their efficacy, safety, and pharmacokinetic profiles. In vitro assays are commonly used to evaluate interactions with biological targets, while animal studies provide insights into dose-response relationships and potential toxicities. The dihydrochloride salt form plays a role here too, as it ensures consistent drug delivery during these studies.

The regulatory landscape for drugs derived from 2-piperidin-2-ylpyridine Dihydrochloride is another important consideration. Regulatory agencies require comprehensive data on safety and efficacy before approving new therapeutics. Researchers must navigate stringent guidelines set forth by organizations such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) to bring their compounds into clinical practice. The growing body of research on 2-piperidin-2-ylpyridine Dihydrochloride derivatives provides valuable data points for these submissions.

Future directions in the study of 2-piperidin-2-ylpyridine Dihydrochloride include exploring its applications in other therapeutic areas such as infectious diseases and metabolic disorders. The scaffold's adaptability makes it a promising candidate for generating novel antibiotics or antivirals targeting emerging pathogens. Additionally, its potential role in modulating metabolic pathways could lead to new treatments for conditions like diabetes and obesity.

In conclusion, 2-Piperidin - 4 - yl - pyr id ine Di hy droch lor ide ( CAS No . 143924 - 44 - 1 ) remains a pivotal compound in pharmaceutical research due to its structural versatility , functional properties , an d therapeutic promise . Its role i n oncology , neurology , an d anti - infl ammatory therapies underscores its importance as a scaffold for drug discovery . As researc h continues t o uncover new applications an d synthetic approaches , t he value o f t his compoun d i s likely t o grow further , shaping t he future o f medic ine an d biotechnology . p>